Cas no 2580230-15-3 (7-(benzyloxy)carbonyl-3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid)

• Product Name: 7-(benzyloxy)carbonyl-3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid
• CAS No: 2580230-15-3
• MF: C₁₅H₁₄BrN₃O₄
• MW: 380.19336271286
• CID: 5660558
• PubChem ID: 165894313
• Update Time: 2025-10-22

7-(benzyloxy)carbonyl-3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27726040
• 7-[(benzyloxy)carbonyl]-3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid
• 2580230-15-3
• 7-(benzyloxy)carbonyl-3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid

• Inchi： 1S/C15H14BrN3O4/c16-14-17-12(13(20)21)11-8-18(6-7-19(11)14)15(22)23-9-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,20,21)
• InChI Key： DRTCDEUEUMQBRO-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)O)=C2CN(C(=O)OCC3C=CC=CC=3)CCN21

Computed Properties

• Exact Mass: 379.01677g/mol
• Monoisotopic Mass: 379.01677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.7Ų

Additional information on 7-(benzyloxy)carbonyl-3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylic acid

7-(Benzyloxy)Carbonyl-3-Bromo-5H,6H,7H,8H-Imidazo[1,5-a]Pyrazine-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2580230-15-3, known as 7-(benzyloxy)carbonyl-3-bromo-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazopyrazines, which are heterocyclic compounds with a fused imidazole and pyrazine ring system. The presence of a benzyloxy carbonyl group and a bromine substituent at specific positions on the imidazopyrazine core imparts unique electronic and structural properties to this molecule.

Recent studies have highlighted the potential of imidazo[1,5-a]pyrazines as scaffolds for drug discovery due to their ability to interact with various biological targets. The benzyloxy carbonyl group in this compound serves as a protective group during synthesis and can be readily modified to introduce functional diversity. This feature makes it an attractive candidate for exploring new therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 7-(benzyloxy)carbonyl-3-bromo-imidazo[1,5-a]pyrazine-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the imidazopyrazine core. Researchers have employed various strategies, including cyclization reactions and nucleophilic substitutions, to construct this complex structure. The introduction of the bromo substituent at position 3 is critical for tuning the electronic properties of the molecule and enhancing its bioactivity.

In terms of applications, this compound has shown promise in preliminary biological assays as a potential inhibitor of key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases and proteases, which are often overexpressed in pathological conditions such as cancer and inflammation. The carboxylic acid group at position 1 plays a pivotal role in these interactions by facilitating hydrogen bonding with target proteins.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various protein targets and have guided further optimization efforts. The imidazo[1,5-a]pyrazine core has been identified as a key structural element responsible for its high binding affinity to certain receptors.

Moreover, the benzyloxy carbonyl group has been exploited in click chemistry approaches to develop bioconjugates for targeted drug delivery systems. This approach leverages the orthogonal reactivity of this group to attach imaging agents or therapeutic payloads to the molecule without disrupting its core structure.

In conclusion, 7-(benzyloxy)carbonyl-3-bromo-imidazo[1,5-a]pyrazine-1-carboxylic acid represents a versatile platform for exploring new chemical entities with potential therapeutic applications. Its unique combination of structural features and functional groups makes it an invaluable tool for researchers in the fields of organic synthesis and drug discovery.